Cas no 81711-58-2 (PYRIMIDINE, 2,4,6-TRIFLUORO-5-(METHYLTHIO)-)

• Product Name: PYRIMIDINE, 2,4,6-TRIFLUORO-5-(METHYLTHIO)-
• CAS No: 81711-58-2
• MF: C₅H₃F₃N₂S
• MW: 180.150929689407
• MDL: MFCD31009199
• CID: 3520836
• PubChem ID: 13423705
• Update Time: 2025-04-21

PYRIMIDINE, 2,4,6-TRIFLUORO-5-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 2,4,6-TRIFLUORO-5-(METHYLTHIO)-
• KPDNMMOXFDOPHP-UHFFFAOYSA-N
• MFCD31009199
• 5-(Methylthio)-2,4,6-trifluoropyrimidine
• SCHEMBL9875157
• 2,4,6-trifluoro-5-methylthiopyrimidine
• 81711-58-2
• 2,4,6-trifluoro-5-methylsulfanylpyrimidine

• MDL： MFCD31009199
• Inchi： 1S/C5H3F3N2S/c1-11-2-3(6)9-5(8)10-4(2)7/h1H3
• InChI Key： KPDNMMOXFDOPHP-UHFFFAOYSA-N
• SMILES： S(C)C1=C(N=C(N=C1F)F)F

Computed Properties

• Exact Mass: 179.99690376g/mol
• Monoisotopic Mass: 179.99690376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers